Cas no 152343-22-1 (3(2H)-Pyridazinone,4-acetyl-6-methyl-)
152343-22-1 structure
Product Name:3(2H)-Pyridazinone,4-acetyl-6-methyl-
CAS No:152343-22-1
MF:C7H8N2O2
MW:152.150621414185
CID:99298
PubChem ID:45085927
Update Time:2025-04-18
3(2H)-Pyridazinone,4-acetyl-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Pyridazinone,4-acetyl-6-methyl-
- 3(2H)-Pyridazinone, 4-acetyl-6-methyl- (9CI)
- SCHEMBL13544921
- 4-Acetyl-6-methylpyridazin-3(2H)-one
- 5-acetyl-3-methyl-1H-pyridazin-6-one
- 152343-22-1
-
- Inchi: 1S/C7H8N2O2/c1-4-3-6(5(2)10)7(11)9-8-4/h3H,1-2H3,(H,9,11)
- InChI Key: DUROTMUMZYOYTI-UHFFFAOYSA-N
- SMILES: O=C1C(C(C)=O)=CC(C)=NN1
Computed Properties
- Exact Mass: 152.05864
- Monoisotopic Mass: 152.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.5A^2
- XLogP3: -0.5
Experimental Properties
- PSA: 58.53
3(2H)-Pyridazinone,4-acetyl-6-methyl- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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